4-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine

• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol
• IUPAC Name: 4-methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrimidin-2-amine
• InChI: InChI=1S/C14H17N5O/c1-18(14-16-8-6-13(17-14)20-2)11-9-19(10-11)12-5-3-4-7-15-12/h3-8,11H,9-10H2,1-2H3
• InChI Key: NEFAOPCCSWBGPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=CC=CC=N2)C3=NC=CC(=N3)OC

Description

4-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine is a complex organic compound that features a pyrimidine ring, a pyridine ring, and an azetidine ring

Preparation Methods

The synthesis of 4-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yields and purity of the final product .

Chemical Reactions Analysis

4-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine or pyrimidine rings, often using reagents like sodium hydride or potassium tert-butoxide. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Researchers are investigating its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

4-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine can be compared with other similar compounds, such as:

N-(pyridin-2-yl)amides: These compounds share the pyridine ring and have similar biological activities.

Imidazo[1,2-a]pyridines: These compounds also feature a pyridine ring and are studied for their medicinal properties. The uniqueness of this compound lies in its specific combination of rings and functional groups, which confer distinct chemical and biological properties.